Cas no 99593-51-8 ( )

• Product Name: &nbsp
• CAS No: 99593-51-8
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• CID: 1002930
• PubChem ID: 13546194
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-nitropyrimidine
• Pyrimidine, 4-methyl-5-nitro- (9CI)
• Pyrimidine,4-methyl-5-nitro-(9ci)
• 6-methyl-5-nitropyrimidine
• AKOS006371478
• SCHEMBL4070781
• 99593-51-8
• DTXSID60543408
•  

• Inchi： 1S/C5H5N3O2/c1-4-5(8(9)10)2-6-3-7-4/h2-3H,1H3
• InChI Key： JTNFCNXZXZMCBY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=CN=C1C)=O

Computed Properties

• Exact Mass: 139.038176411g/mol
• Monoisotopic Mass: 139.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.6Ų